Cas no 590395-60-1 (2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid)

• Product Name: 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid
• CAS No: 590395-60-1
• Molecular Formula: C₁₂H₁₃O₅Cl
• Molecular Weight: 272.68162
• MDL: MFCD04083025
• CID: 868835

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid Properties

Names and Identifiers

• 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid
• 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoic acid(SALTDATA: FREE)
• CHEMBRDG-BB 6729959
• AC1MPNUF
• AG-G-09816
• Ambcb6729959
• BBL025849
• CTK5A9296
• MolPort-000-994-011
• STL380940

• MDL： MFCD04083025
• InChIKey： ZQKVVBDFOFCEEA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13ClO5/c1-3-17-10-5-8(6-14)4-9(13)11(10)18-7(2)12(15)16/h4-7H,3H2,1-2H3,(H,15,16)
• SMILES： CCOC1=CC(=CC(=C1OC(C)C(=O)O)Cl)C=O

Computed Properties

• Exact Mass: 272.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 272.045
• Heavy Atom Count: 18
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.40310
• PSA: 72.83000
• Refractive Index: 1.562
• Boiling Point: 427.8°C at 760 mmHg
• Flash Point: 212.5°C
• Density: 1.326

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid Security Information

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids